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Compound of Interest

Compound Name: Heptanedinitrile

Cat. No.: B1346978

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for
heptanedinitrile (CAS RN: 646-20-8), also known as pimelonitrile or 1,5-dicyanopentane. This
document is intended to be a crucial resource for laboratory personnel and professionals in
drug development to ensure the safe handling, storage, and disposal of this chemical. All
guantitative data is summarized in structured tables, and detailed experimental protocols for
key toxicological assessments are provided.

Chemical Identification and Physical Properties

Heptanedinitrile is a colorless to slightly pale yellow liquid.[1] It is insoluble in water but
miscible with ether, chloroform, and ethanol.[1]
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Property Value Source(s)
Molecular Formula C7H10N2 [2]
Molecular Weight 122.17 g/mol [2]
CAS Number 646-20-8 [2]
Pimelonitrile, 1,5-
Synonyms Dicyanopentane, [3114]
Pentamethylene Dicyanide
Colorless to light yellow clear
Appearance o
liquid
Boiling Point 175-176 °C at 14 mmHg [5]
Density 0.951 g/mL at 25 °C [5]
Flash Point 112 °C (closed cup) [5]
Melting Point -31.4°C [5]

Vapor Pressure

0.000587 mmHg at 25°C

[5]

Refractive Index

n20/D 1.441

[5]

Hazard Identification and Classification

Heptanedinitrile is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following hazard statements:
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Hazard Class GHS Code Description Source(s)
Acute Toxicity (Oral) H301 Toxic if swallowed [2]
Acute Toxicity Harmful in contact
H312 _ _ [2]
(Dermal) with skin
Skin o
) o H315 Causes skin irritation [3]
Corrosion/Irritation
Serious Eye Causes serious eye
I H319 N 3]
Damage/Irritation irritation
Acute Toxicity o
) H332 Harmful if inhaled [2]
(Inhalation)

Signal Word: Danger|[3]

Hazard Pictograms:

Caption: GHS Hazard Pictograms for Heptanedinitrile.

Toxicology

The primary toxicological concern with nitriles is the potential for the metabolic release of

cyanide, which can interfere with cellular respiration.[2]

Acute Toxicity Data

Route Species Value Source(s)
Oral Mouse LDso: 126 mg/kg [3]

Oral Rat LDLo: 500 mg/kg [3]

Dermal No data available [6]
Inhalation No data available

Experimental Protocols for Toxicity Testing
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While specific LDso and LCso values for dermal and inhalation routes for heptanedinitrile are
not readily available, the following OECD guidelines describe the standardized methods for
their determination.

This test provides information on health hazards likely to arise from a short-term exposure to a
substance by the dermal route.

,,,,,,,,,,,,,,,,,,

Click to download full resolution via product page
Caption: Workflow for Acute Dermal Toxicity Testing (OECD 402).

This guideline describes a step-wise procedure to assess the concentration of a substance in
air that causes mortality in 50% of the test animals.
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Experimental Setup

(Select healthy young adult rodents and acclima!ize)

v

Grepare inhalation chamber (nose-only or whole-bodya

v

(Genera!e a stable test atmosphere of the subs!ance)

Exposurinrotocol

prose groups of animals to a specific concentration for a defined period (typically 4 hoursD

. \ Post-Exposure Observation

(Monitor chamber concentration, temperature, and humidit)) (Observe animals for up to 14 days for signs of toxicity and mor!aliry)

/T

(Record clinical signs, body weight, and any abnormalmes) (Perform gross necropsy on all animals)

Click to download full resolution via product page

Caption: Workflow for Acute Inhalation Toxicity Testing (OECD 436).

First Aid Measures

Immediate action is critical in case of exposure to heptanedinitrile.
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Exposure Route First Aid Procedure Source(s)

Move the exposed person to
fresh air. If not breathing, give
) artificial respiration. If
Inhalation o ) [7]
breathing is difficult, give
oxygen. Get medical attention

immediately.

Immediately wash with plenty
of soap and water. Remove

Skin Contact contaminated clothing. Get [31[7]
medical attention if irritation

persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [31[7]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention immediately.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [31[7]

unconscious person. Get

medical attention immediately.

Fire and Explosion Hazards

Heptanedinitrile is combustible.[5] High heat can cause it to decompose, producing toxic
nitrogen oxides and cyanide gas.[5]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]
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» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[7]

 Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
clothing to prevent contact with skin and eyes.[9]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and
safety goggles.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth, vermiculite)
and place it in a suitable, closed container for disposal.[10] Ensure adequate ventilation.

Handling and Storage

Proper handling and storage are essential to minimize the risk of exposure.

» Handling: Avoid contact with skin and eyes.[8] Do not breathe vapors or mist.[10] Use only in
a well-ventilated area.[10] Wash hands thoroughly after handling.[3]

» Storage: Store in a cool, dry, and well-ventilated place.[8] Keep the container tightly closed.
[8] Store away from incompatible materials such as oxidizing agents and strong acids.[11]
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Safe Handling Safe Storage

[Use in a well-ventilated area Gtore in a cool, dry, well-ventilated area]
: i
GVear appropriate PPIa Geep container tightly closeta

: i

[Avoid contact with skin, eyes, and clothing] [Store away from incompatible materials (oxidizers, acidsD
:

Go not eat, drink, or smoke when usina
:

QVash hands thoroughly after handlina

Click to download full resolution via product page

Caption: Key principles for safe handling and storage of heptanedinitrile.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling heptanedinitrile:

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[8]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.[9]
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This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) for heptanedinitrile before use and consult with your institution's
environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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